Cas no 875755-36-5 (7-chlorotetralin-1-amine)

7-chlorotetralin-1-amine structure
7-chlorotetralin-1-amine structure
Product Name:7-chlorotetralin-1-amine
CAS No:875755-36-5
MF:C10H12ClN
MW:181.661981582642
CID:2162693
PubChem ID:16244327
Update Time:2024-10-26

7-chlorotetralin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-1,2,3,4-tetrahydronaphthalen-1-aMine
    • 7-chloro-1,2,3,4-tetrahydro-naphthalen-1-ylamine
    • SCHEMBL1719705
    • AB38499
    • AB38500
    • AKOS012028935
    • 7-chloro-1,2,3,4-tetrahydro-1-naphtylamine
    • AB38498
    • EN300-171995
    • 875755-36-5
    • MFCD07373996
    • 1-Naphthalenamine, 7-chloro-1,2,3,4-tetrahydro-
    • JKGNIZNLBBLURY-UHFFFAOYSA-N
    • CS-0130111
    • 7-chlorotetralin-1-amine
    • DB-242906
    • Inchi: 1S/C10H12ClN/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10H,1-3,12H2
    • InChI Key: JKGNIZNLBBLURY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(CCC2)N

Computed Properties

  • Exact Mass: 181.0658271g/mol
  • Monoisotopic Mass: 181.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

7-chlorotetralin-1-amine Pricemore >>

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